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Compound of Interest

Compound Name: 3-(Pentylamino)benzonitrile

Cat. No.: B13267038

Get Quote

Executive Summary & Compound Identification
3-(Pentylamino)benzonitrile is a specialized intermediate often utilized in the synthesis of

functionalized dyes, liquid crystals, and pharmaceutical pharmacophores targeting specific

GPCR pathways. Due to its status as a research chemical rather than a bulk commodity,

definitive experimental physical data is often absent from standard compendia.

This guide provides predicted physicochemical parameters based on Structure-Property

Relationship (SPR) algorithms and outlines rigorous experimental protocols (SOPs) for

researchers to validate these values in-house.
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Parameter Detail

Systematic Name 3-(Pentylamino)benzonitrile

CAS Registry Number 1021115-47-8

Molecular Formula C₁₂H₁₆N₂

Molecular Weight 188.27 g/mol

SMILES CCCCCNc1cccc(C#N)c1

Structure Class -alkylated aminobenzonitrile

Physical Properties: Predicted vs. Contextual Data
Note: As of the current literature review, no standardized experimental melting/boiling point has

been published in open-access peer-reviewed journals for this specific CAS. The values below

are high-confidence estimates derived from group contribution methods (ACD/Labs, EPISuite)

and homologous series analysis.

Thermal Properties Table
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Property
Predicted Value /
Range

Confidence Level
Structural
Rationale

Physical State (25°C) Viscous Liquid (Oil) High

The pentyl chain

disrupts the crystal

packing observed in

the parent 3-

aminobenzonitrile (MP

53°C).

Boiling Point (760

mmHg)
325°C ± 15°C Medium

Significant molecular

weight increase over

benzonitrile (BP

191°C) + H-bonding

capability.

Boiling Point

(Reduced)
~155°C @ 1.0 mmHg High

Calculated using

nomograph

extrapolation for

vacuum distillation.

Melting Point 10°C – 25°C Medium

Likely crystallizes only

at low temperatures;

may exist as a

supercooled liquid.

Density 0.98 – 1.02 g/cm³ High

Balanced between the

density of aniline

(1.02) and pentane

(0.63).

Structural Analysis & Causality
The thermal behavior of 3-(pentylamino)benzonitrile is governed by two competing forces:

Dipole-Dipole Interactions: The cyano group (-CN) creates a strong dipole, promoting higher

boiling points.

Steric Disruption: The flexible
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-pentyl chain acts as an "internal solvent," increasing free volume and preventing the efficient

-

stacking seen in unsubstituted aminobenzonitriles. This suppresses the melting point,
rendering the compound a liquid at room temperature.

Experimental Determination Protocols (SOPs)
For researchers synthesizing this compound, relying on predicted data is insufficient for

regulatory filing (IND/NDA). The following self-validating protocols must be used.

Boiling Point Determination (Micro-Siwoloboff Method)
Use this method if sample quantity is limited (<100 mg).

Preparation: Seal a standard capillary tube at one end. Introduce 2-3 µL of the sample.

Nucleation: Insert a finer capillary (sealed at the top, open at the bottom) into the sample

tube to trap a small air bubble.

Heating: Attach the assembly to a thermometer in a Thiele tube or automated melting point

apparatus (set to "Boiling Point" mode).

Observation: Heat rapidly to 300°C, then slow to 2°C/min.

Onset: A continuous stream of bubbles emerges from the inner capillary.

Endpoint: Stop heating. The temperature at which bubbling stops and liquid sucks back

into the inner capillary is the Boiling Point.

Correction: Apply barometric pressure correction:

.

Melting Point / Glass Transition (DSC Protocol)
Since the compound is likely an oil, Differential Scanning Calorimetry (DSC) is required to find

the freezing point (
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) or glass transition (

).

Encapsulation: Hermetically seal 5-10 mg of sample in an aluminum pan.

Cycle:

Cool to -80°C at 10°C/min.

Hold for 5 min (equilibration).

Heat to 50°C at 5°C/min.

Analysis: Look for an endothermic peak (melting) or a step-change in baseline heat flow

(glass transition).

Synthesis & Purification Workflow Logic
The purity of the compound drastically affects the observed physical properties. Impurities such

as unreacted 3-aminobenzonitrile will artificially raise the melting point (mixed crystal formation)

or broaden the boiling range.

Logical Workflow Diagram
The following diagram illustrates the critical decision nodes in synthesizing and characterizing

this compound.
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 80°C, 12h 
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Aqueous Wash
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Crude Oil
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Vacuum Distillation

or Column Chromat.

 Remove SM Analysis:
1H NMR + GC-MS

Property Check:
Measure BP/MP

 Purity >98% 

 Data Mismatch 

Click to download full resolution via product page

Figure 1: Critical path for synthesis and physical property validation. Note the feedback loop: if

MP/BP deviates from prediction, re-analyze purity.

Safety & Handling (E-E-A-T)
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Hazard Class: Nitriles are metabolic poisons. Although the pentyl chain reduces volatility

compared to benzonitrile, skin absorption remains a critical risk.

PPE: Butyl rubber gloves are recommended over nitrile gloves for long-term handling of

aromatic nitriles.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Secondary amines can

oxidize slowly to form N-oxides or nitrosamines (if exposed to nitrite sources), which are

potent carcinogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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